Cas no 67815-54-7 (3,4,5-Trifluoropyridine)

3,4,5-Trifluoropyridine is a fluorinated pyridine derivative characterized by its trifluorinated aromatic ring structure. This compound is widely utilized as a versatile intermediate in pharmaceutical, agrochemical, and material science applications due to its electron-withdrawing properties and enhanced reactivity. The presence of three fluorine atoms at the 3, 4, and 5 positions imparts improved stability, lipophilicity, and metabolic resistance, making it valuable for designing bioactive molecules. Its high purity and consistent performance ensure reliable results in cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. The compound is typically supplied as a clear liquid or solid, with strict quality control to meet industry standards.

3,4,5-Trifluoropyridine structure

Product Name:3,4,5-Trifluoropyridine

CAS No:67815-54-7

MF:C₅H₂F₃N

MW:133.071291446686

MDL:MFCD09998883

CID:58641

PubChem ID:16181465

Update Time:2025-10-13

3,4,5-Trifluoropyridine Chemical and Physical Properties

Names and Identifiers

- 3,4,5-Trifluoropyridine
- C5H2F3N
- 3,4,5-Trifluor-pyridin
- Pyridine,3,4,5-trifluoro
- QC-7000
- Pyridine, 3,4,5-trifluoro-
- AK154261
- 3,4,5-Trifluoro-pyridine
- 3, 4, 5-trifluoropyridine
- Pyridine,3,4,5-trifluoro-
- OCKWONYIDVFISR-UHFFFAOYSA-N
- BCP20087
- BBL102207
- STL556006
- FCH880105
- 7976AE
- RP20038
- PC51194
- LS20926
- AX8158095
- AB0096829
- TL80073986
- 815T547
- SB38272
- CS-0223807
- FT-0649375
- 67815-54-7
- C76146
- DTXSID70583254
- AMY12478
- AKOS005063487
- EN300-1167077
- J-511111
- SCHEMBL1643631
- MFCD09998883
- DS-7962
- MDL： MFCD09998883
- Inchi： 1S/C5H2F3N/c6-3-1-9-2-4(7)5(3)8/h1-2H
- InChI Key： OCKWONYIDVFISR-UHFFFAOYSA-N
- SMILES： FC1C(=CN=CC=1F)F

Computed Properties

Exact Mass: 133.01400
Monoisotopic Mass: 133.01393355g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 88.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9
XLogP3: 1.2

Experimental Properties

PSA: 12.89000
LogP: 1.49890

3,4,5-Trifluoropyridine Security Information

HazardClass：IRRITANT

3,4,5-Trifluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM129767-1g	3,4,5-trifluoropyridine	67815-54-7	95%	1g	$299	2021-08-05
TRC	T898633-50mg	3,4,5-Trifluoropyridine	67815-54-7		50mg	$ 50.00	2022-06-02
TRC	T898633-100mg	3,4,5-Trifluoropyridine	67815-54-7		100mg	$ 70.00	2022-06-02
TRC	T898633-500mg	3,4,5-Trifluoropyridine	67815-54-7		500mg	$ 275.00	2022-06-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBDHS004-1 G	3,4,5-trifluoropyridine	67815-54-7	95%	1g	¥ 5,695.00	2021-05-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T899293-250mg	3,4,5-Trifluoropyridine	67815-54-7	≥95%	250mg	￥779.00	2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T899293-1g	3,4,5-Trifluoropyridine	67815-54-7	≥95%	1g	￥2,860.00	2022-08-31
Apollo Scientific	PC51194-1g	3,4,5-Trifluoropyridine	67815-54-7	95%	1g	£175.00	2025-02-21
Apollo Scientific	PC51194-5g	3,4,5-Trifluoropyridine	67815-54-7	95%	5g	£595.00	2025-02-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T83180-25g	3,4,5-Trifluoropyridine	67815-54-7	95%	25g	¥18146.0	2023-09-06

3,4,5-Trifluoropyridine Production Method

Production Method 1

700-16-3

67815-54-7

2875-18-5

3512-16-1

76469-41-5

82878-63-5

Reaction Conditions

1.1 Reagents: Triethylsilane Catalysts: (OC-6-43)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylide… Solvents: Tetrahydrofuran ; 19.45 h, 343 K

Reference

Catalytic Hydrodefluorination of Aromatic Fluorocarbons by Ruthenium N-Heterocyclic Carbene Complexes

Reade, Steven P.; et al, Journal of the American Chemical Society, 2009, 131(5), 1847-1861